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Compound of Interest

2-Cyclopentylethanamine
Compound Name:
hydrochloride

Cat. No.: B1416804

An In-depth Technical Guide to the Safe Handling of 2-Cyclopentylethanamine
Hydrochloride

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency procedures for 2-
Cyclopentylethanamine hydrochloride. The protocols and recommendations herein are
synthesized from authoritative safety data sheets and established laboratory safety principles
to ensure a self-validating system of protection. The primary directive of this guide is to foster a
proactive safety culture by explaining the causality behind each procedural step, thereby
empowering laboratory personnel to work with this compound responsibly and effectively.

Section 1: Chemical Identification and Physical
Properties

2-Cyclopentylethanamine hydrochloride is the hydrochloride salt of a primary amine
containing a cyclopentyl moiety.[1] It is primarily used in research and development, often as an
intermediate in the synthesis of more complex molecules, particularly for novel therapeutic
agents.[1] Understanding its fundamental properties is the first step in a thorough risk
assessment.
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Identifier Data Source
1S)-1-cyclopentylethan-1-

IUPAC Name ( _) yelop y [2]
amine;hydrochloride

CAS Number 150852-73-6 ((S)-isomer) [2]

Molecular Formula

C7H1sN - HCI (or C7H16CIN)

[1]

Molecular Weight

149.67 g/mol

Appearance

White crystalline powder

[1]

Known Synonyms

(S)-1-Cyclopentylethanamine
HCI, 2-Cyclopentylethylamine
hydrochloride

[2](3]

Section 2: Hazard Identification and Toxicological

Profile

The primary hazards associated with 2-Cyclopentylethanamine hydrochloride are irritation

to the skin, eyes, and respiratory system.[2] While comprehensive toxicological data for this

specific compound is not widely available, the known hazards of similar amine hydrochlorides

necessitate a cautious and well-informed approach.[2]

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information.
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Hazard Class Category Hazard Statement GHS Pictogram
H315: Causes skin E,

Skin Irritation 2 S laalt text
irritation

L H319: Causes serious E,
Eye lIrritation 2A S laalt text
eye irritation

Specific Target Organ
L ) H335: May cause L
Toxicity (Single 3 , L aalt text
respiratory irritation
Exposure)

(Source: AK Scientific,
Inc. Safety Data
Sheet[2])

Toxicological Narrative

The available data clearly identifies 2-Cyclopentylethanamine hydrochloride as an irritant.[2]
The primary routes of occupational exposure are inhalation of the powder, direct skin contact,
and eye contact.[2] Ingestion is a non-expected route of exposure in a standard laboratory
setting but must be considered in emergency planning.[4]

The causality for these hazards is rooted in the chemical nature of amines. As bases, they can
disrupt the pH of biological tissues, leading to irritation and potential damage. The
hydrochloride salt form mitigates some of the causticity of the free amine; however, a significant
irritation potential remains. The fine particulate nature of the solid compound means it can be
easily aerosolized during handling (e.g., weighing, transferring), leading to respiratory tract
irritation upon inhalation.[2]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach, prioritizing engineering controls and supplemented by appropriate
PPE, is essential for minimizing exposure. The selection of PPE is not a static choice but a
dynamic decision based on the specific procedure and potential for exposure.
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Hierarchy of Controls

The most effective safety strategies follow the "Hierarchy of Controls," which prioritizes
eliminating or reducing the hazard at its source.
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Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Effectiveness

Least Effective Most Effective
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Y

Alert personnel in the immediate area.
Restrict access.

;

Assess the spill.
Is it a small, manageable solid spill?

Don appropriate PPE:
- Double nitrile gloves
- Goggles & Face Shield
- Lab Coat
- N95 Respirator (if needed)

Evacuate the area.
Call Emergency Services / EHS.

Y

Gently cover the spill with an
inert absorbent material
(e.g., vermiculite, sand).

Y

Carefully sweep or scoop the material
into a labeled hazardous waste container.
Avoid creating dust.

Y

Decontaminate the spill area with a suitable
solvent, followed by soap and water.
Collect all materials as hazardous waste.

Y

Remove PPE carefully
and dispose of contaminated items
as hazardous waste.

A
[Wash hands thoroughly)

Report the incident to the
Laboratory Supervisor / EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Cyclopentylethanamine hydrochloride safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416804#2-cyclopentylethanamine-hydrochloride-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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